Cas no 2225146-99-4 ((3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride)

• Product Name: (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride
• CAS No: 2225146-99-4
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• CID: 5223198
• PubChem ID: 137951343
• Update Time: 2025-10-18

(3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride
• (3,4-Dihydro-2H-benzo[b][1,4]oxazin-7-yl)methanamine dihydrochloride
• 3,4-dihydro-2H-1,4-benzoxazin-7-ylmethanamine;dihydrochloride
• starbld0014772
• Z3214055823

• Inchi： 1S/C9H12N2O.2ClH/c10-6-7-1-2-8-9(5-7)12-4-3-11-8;;/h1-2,5,11H,3-4,6,10H2;2*1H
• InChI Key： WCOLQFLEUMEAAR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCNC2C=CC(CN)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 47.3

Additional information on (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride

Introduction to (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride (CAS No. 2225146-99-4)

(3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride (CAS No. 2225146-99-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The dihydrochloride salt form of this compound enhances its solubility and stability, making it a promising candidate for further investigation in drug development.

The (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine core structure is characterized by a benzene ring fused with an oxazine ring, which is further substituted with a methanamine group. This unique structural arrangement confers the compound with specific pharmacological properties, including potential central nervous system (CNS) activity and anti-inflammatory effects. Recent studies have highlighted the importance of benzoxazines in modulating various biological pathways, particularly those involved in neurodegenerative diseases and inflammatory disorders.

One of the key areas of research involving (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have shown that this compound can effectively cross the blood-brain barrier (BBB), a critical factor for drugs targeting the CNS. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation, which are hallmark features of neurodegenerative conditions.

In the context of inflammation, (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride has been found to exhibit potent anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation in various tissues. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions. This property is crucial for improving the bioavailability and pharmacokinetic profile of the drug. Studies have shown that the dihydrochloride salt form exhibits better absorption and distribution compared to other salt forms, which can lead to more effective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have also contributed to a deeper understanding of the structure-activity relationship (SAR) of (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride. These computational tools have helped identify key functional groups and structural features that contribute to its biological activity. For instance, the methanamine group has been shown to play a crucial role in receptor binding and signal transduction pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, (3,4-dihydro-2H-1,4-benzoxazin-7-yl)methanamine dihydrochloride (CAS No. 2225146-99-4) represents a promising compound with significant potential in the treatment of neurodegenerative diseases and inflammatory disorders. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.